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Compound of Interest

Compound Name: Ectocarpene

Cat. No.: B1253934

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile organic compounds like Ectocarpene. This guide
provides comprehensive, procedural information for the safe handling, storage, and disposal of
Ectocarpene, establishing a foundation of trust and safety in your laboratory operations.
Although a specific Safety Data Sheet (SDS) for Ectocarpene is not readily available in public
databases, this document compiles procedural guidance based on its known chemical
properties and the safety protocols for similar substances, such as other cycloheptadienes and
volatile organic compounds.

Chemical and Physical Properties of Ectocarpene

Ectocarpene is a volatile, colorless liquid with a fruity scent, primarily known as a pheromone
in brown algae.[1] Its physical and chemical properties are crucial for determining appropriate
handling and safety measures.
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Property Value

Chemical Formula Ci11Hi6[1]

Molar Mass 148.249 g-mol~*[1]

Density 0.908 g/mL[1]

Boiling Point 207.4°C at 760 mmHg

Flash Point 63.5°C

Vapor Pressure 0.3£0.2 mmHg at 25°C (Predicted)
CAS Number 33156-93-3[1]

Hazard Assessment and GHS Classification

While a specific GHS classification for Ectocarpene is not published, its properties as a volatile
hydrocarbon suggest the following potential hazards, which are common to similar chemicals:

Flammable Liquid: The flash point of 63.5°C indicates that Ectocarpene is a flammable
liquid. Vapors can form explosive mixtures with air.[2][3]

o Skin and Eye Irritation: Like many organic solvents, prolonged or repeated contact may
degrease the skin, leading to dryness, cracking, or dermatitis.[4] Direct contact with the eyes
may cause irritation.[4][5]

o Respiratory Irritation: Inhalation of high concentrations of vapor may cause respiratory tract
irritation, dizziness, and drowsiness.[4]

o Aspiration Hazard: If swallowed, there is a risk of aspiration into the lungs, which can cause
chemical pneumonitis.[2][3][4]

e Aguatic Toxicity: Many similar organic compounds are harmful to aquatic life with long-lasting
effects.[2][3][5]

Based on these potential hazards, the GHS pictograms likely to be associated with
Ectocarpene would include:
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Pictogram Hazard

lwialt text Flammable

Irritant (skin and eye), Skin Sensitizer, Acute

waalt text . , -
Toxicity (harmful), Respiratory Tract Irritant[6]

aalt text Aspiration Hazard[6]

ialt text Hazardous to the Aquatic Environment[6]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure through inhalation, dermal
contact, and eye contact.[7][8]

Eye and Face Protection:

o Safety Glasses with Side Shields: For handling small quantities in a well-ventilated area.
o Chemical Goggles: Should be worn when there is a risk of splashing.[4]

» Face Shield: Recommended in addition to chemical goggles when handling larger quantities

or when there is a significant splash risk.
Skin Protection:
e Gloves:

o Material: Chemically resistant gloves such as Nitrile or Neoprene are recommended. Avoid
latex gloves as they offer poor protection against many organic solvents.

o Inspection: Always inspect gloves for tears or holes before use.

o Removal: Remove gloves without touching the outer surface and wash hands thoroughly

after use.
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» Laboratory Coat: A flame-retardant lab coat should be worn and kept fastened.

o Apron: A chemically resistant apron (e.g., PVC) should be worn over the lab coat when
handling larger volumes.[4]

Respiratory Protection:
o Respiratory protection is typically not required when handling small quantities in a properly

functioning chemical fume hood.

« If work must be performed outside of a fume hood or if ventilation is inadequate, a respirator
with an organic vapor cartridge is necessary. Respirator use requires a formal respiratory
protection program, including fit testing and training.[8]

Operational and Disposal Plans
Standard Operating Procedure for Handling
Ectocarpene

Adherence to a strict operational workflow minimizes the risk of exposure and accidents.
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Caption: Standard workflow for safely handling Ectocarpene in a laboratory setting.
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Experimental Protocol for Safe Handling:

e Engineering Controls: All work involving Ectocarpene should be conducted in a well-
ventilated laboratory, inside a certified chemical fume hood, to minimize inhalation exposure.

[7]

o Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined
above (nitrile gloves, chemical goggles, flame-retardant lab coat).

e Handling:
o Use the smallest quantity of the chemical necessary for the experiment.
o Keep containers tightly closed when not in use.
o Avoid direct contact with skin, eyes, and clothing.
o Use equipment and containers made of compatible materials.
e Hygiene:

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.

o Do not eat, drink, or smoke in areas where Ectocarpene is handled or stored.[2]
e Storage:

o Store Ectocarpene in a cool, dry, well-ventilated area, away from heat, sparks, and open
flames.[9][10]

o Store in a tightly sealed, properly labeled container.
o Keep away from incompatible materials such as strong oxidizing agents.
» Disposal Plan:

o All Ectocarpene waste, including contaminated materials (e.g., gloves, pipette tips, paper
towels), must be disposed of as hazardous waste.
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o Collect waste in a designated, properly labeled, and sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not
dispose of down the drain.[4]

Emergency Procedures: Spill Response

In the event of a spill, a clear and immediate plan is necessary to ensure safety and proper
cleanup.
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Caption: Logical workflow for responding to an Ectocarpene spill.

Spill Cleanup Protocol:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
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e Ventilate: Ensure the area is well-ventilated, if safe to do so.

» Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.[10]

e For Small Spills (if trained to do so):

[¢]

Wear appropriate PPE, including respiratory protection if necessary.

[¢]

Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial
sorbent pad.

[¢]

Carefully collect the absorbed material into a sealable, labeled container for hazardous
waste.

[e]

Clean the spill area with soap and water.

e For Large Spills:

o

Do not attempt to clean it up.

[¢]

Evacuate the laboratory immediately.

Close the doors to the affected area.

[¢]

[e]

Contact your institution's Environmental Health and Safety (EH&S) department or
emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ectocarpene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253934#personal-protective-equipment-for-
handling-ectocarpene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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